Cas no 2172160-68-6 (N-ethyl-3-methyl-4-(1-methyl-1H-pyrazol-4-yl)benzene-1-sulfonamide)

• Product Name: N-ethyl-3-methyl-4-(1-methyl-1H-pyrazol-4-yl)benzene-1-sulfonamide
• CAS No: 2172160-68-6
• MF: C₁₃H₁₇N₃O₂S
• MW: 279.357981443405
• CID: 5852450
• PubChem ID: 165858367
• Update Time: 2025-05-24

N-ethyl-3-methyl-4-(1-methyl-1H-pyrazol-4-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-3-methyl-4-(1-methyl-1H-pyrazol-4-yl)benzene-1-sulfonamide
• 2172160-68-6
• EN300-1586239

• Inchi： 1S/C13H17N3O2S/c1-4-15-19(17,18)12-5-6-13(10(2)7-12)11-8-14-16(3)9-11/h5-9,15H,4H2,1-3H3
• InChI Key： GZRTYFGPCRRMBG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C2C=NN(C)C=2)=C(C)C=1)(NCC)(=O)=O

Computed Properties

• Exact Mass: 279.10414797g/mol
• Monoisotopic Mass: 279.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 72.4Ų

Additional information on N-ethyl-3-methyl-4-(1-methyl-1H-pyrazol-4-yl)benzene-1-sulfonamide

N-Ethyl-3-Methyl-4-(1-Methyl-1H-Pyrazol-4-Yl)Benzene-1-Sulfonamide: A Comprehensive Overview

The compound N-Ethyl-3-Methyl-4-(1-Methyl-1H-Pyrazol-4-Yl)Benzene-1-Sulfonamide (CAS No. 2172160-68-6) is a sophisticated organic sulfur-containing compound with a diverse range of applications in the chemical and pharmaceutical industries. This compound is characterized by its unique structure, which includes a sulfonamide group, an ethyl substituent, and a pyrazole ring. The combination of these functional groups imparts distinctive chemical and biological properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of N-Ethyl-3-Methyl-4-(1-Methyl-1H-Pyrazol-4-Yl)Benzene-1-Sulfonamide as a promising candidate in drug discovery. Its sulfonamide group is known to exhibit significant bioactivity, particularly in modulating enzyme activity and receptor binding. Researchers have explored its role in inhibiting various enzymes, such as kinases and proteases, which are critical targets in the treatment of diseases like cancer, inflammation, and infectious disorders.

The pyrazole ring in the molecule contributes to its stability and enhances its ability to interact with biological systems. This aromatic heterocycle is also associated with anti-inflammatory and antioxidant properties, further broadening its potential therapeutic applications. Recent advancements in computational chemistry have enabled scientists to predict the binding affinities of this compound with various biological targets, providing valuable insights into its mechanism of action.

One of the most intriguing aspects of N-Ethyl-3-Methyl-4-(1-Methyl-1H-Pyrazol-4-Yl)Benzene-1-Sulfonamide is its versatility in synthetic chemistry. Its structure allows for easy modification through substitution reactions, enabling the creation of derivatives with enhanced bioavailability and efficacy. For instance, researchers have successfully synthesized analogs with improved solubility and reduced toxicity, paving the way for their use in preclinical studies.

Moreover, the compound's ability to act as a scaffold for drug design has been widely recognized. Its modular structure facilitates the incorporation of additional functional groups, allowing for the development of multi-target drugs that address complex diseases. Recent studies have demonstrated its potential as a lead compound in the development of novel anti-cancer agents, particularly those targeting specific signaling pathways involved in tumor growth and metastasis.

In terms of synthesis, N-Ethyl-3-Methyl-4-(1-Methyl-1H-Pyrazol-4-Yl)Benzene-1-Sulfonamide can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. These methods are well-documented in the literature and have been optimized to ensure high yields and purity. The use of green chemistry principles in its synthesis has also been explored, contributing to sustainable chemical practices.

Despite its promising properties, further research is required to fully elucidate the biological effects of N-Ethyl